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Compound of Interest

Compound Name: 5-Methyl-2-thiazolemethanol

CAS No.: 202932-04-5

Cat. No.: B1319486

Get Quote

An In-depth Technical Guide to 5-Methyl-2-thiazolemethanol: Properties, Synthesis, and

Isomeric Context

Abstract
This technical guide provides a detailed examination of 5-Methyl-2-thiazolemethanol, a
heterocyclic alcohol. A critical challenge in the study of this compound is its frequent confusion

with its structural isomer, 4-Methyl-5-thiazoleethanol (CAS 137-00-8), which is a well-

documented and commercially significant flavor and fragrance component. This guide clarifies

the distinct identity of 5-Methyl-2-thiazolemethanol, presents its core physicochemical

properties based on theoretical principles and available data, outlines plausible synthetic

routes, and places the compound in its proper chemical context. The objective is to provide

researchers and drug development professionals with a foundational understanding of this

specific molecule, while proactively addressing the data scarcity and potential for isomeric

misidentification.

Chemical Identity and Structure
5-Methyl-2-thiazolemethanol is a substituted thiazole ring bearing a methyl group at the C5

position and a hydroxymethyl group at the C2 position. Its structural and chemical identity is
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distinct from its more common isomers.

A significant point of caution for researchers is the prevalence of data for 4-Methyl-5-

thiazoleethanol (also known as Sulfurol), which has a different substitution pattern (methyl at

C4, hydroxyethyl at C5) and, consequently, different properties and applications.[1][2] Most

commercial listings and much of the scientific literature under similar-sounding names refer to

this latter compound.

The fundamental identifiers for the target compound, 5-Methyl-2-thiazolemethanol, are

summarized below.

Property Value Source

IUPAC Name
(5-Methyl-1,3-thiazol-2-

yl)methanol
IUPAC Nomenclature

Molecular Formula C₅H₇NOS Calculated

Molecular Weight 129.18 g/mol Calculated

CAS Number
Not consistently available in

major databases.
N/A

Synonyms
5-Methyl-2-

(hydroxymethyl)thiazole
N/A

Physicochemical and Spectroscopic Profile
Experimental data for 5-Methyl-2-thiazolemethanol is not widely published. However, based

on the principles of organic chemistry and data from analogous structures, we can predict its

key characteristics.

Predicted Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-_2-hydroxyethyl_thiazole
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C6H9NOS/c1-5-6(2-3-8)9-4-7-5/h4,8H,2-3H2,1H3
https://www.benchchem.com/product/b1319486/docs?utm_src=pdf-body#5-methyl-2-thiazolemethanol-basic-properties
https://www.benchchem.com/product/b1319486/docs?utm_src=pdf-body#5-methyl-2-thiazolemethanol-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Predicted Value /
Description

Rationale

Appearance
Colorless to pale yellow liquid

or low-melting solid.

Typical for small heterocyclic

alcohols.

Boiling Point

Higher than 5-methylthiazole

(141 °C) due to hydrogen

bonding from the -OH group.

Intermolecular forces increase

boiling point.

Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol, chloroform) and

moderately soluble in water.[3]

The hydroxyl group imparts

polarity and allows for

hydrogen bonding with water.

Theoretical Spectroscopic Data
A definitive experimental spectrum is not publicly available. The following are predicted key

signals essential for the identification of the molecule during synthesis or analysis.

¹H NMR:

-CH₃ (C5-methyl): A singlet expected around δ 2.3-2.5 ppm.

-CH₂OH (C2-hydroxymethyl): A singlet expected around δ 4.6-4.9 ppm. This signal's

integration should correspond to two protons.

-OH (hydroxyl): A broad singlet with a variable chemical shift, which would exchange upon

addition of D₂O.

C4-H (thiazole ring proton): A singlet expected around δ 7.5-7.7 ppm. The absence of a

proton at C5 simplifies the spectrum, leaving only the C4 proton signal in the aromatic

region of the thiazole ring.

¹³C NMR:

-CH₃: ~12-15 ppm

-CH₂OH: ~60-65 ppm
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C4: ~138-142 ppm

C5: ~128-132 ppm

C2: ~165-170 ppm (carbon bearing the hydroxymethyl group)

Infrared (IR) Spectroscopy:

O-H stretch: A strong, broad band around 3300-3400 cm⁻¹.

C-H stretch (aliphatic): Bands around 2850-2960 cm⁻¹.

C=N stretch (thiazole ring): A characteristic absorption near 1650-1670 cm⁻¹.[4]

C-O stretch (primary alcohol): A strong band around 1050-1080 cm⁻¹.

Mass Spectrometry (MS):

Molecular Ion [M]⁺: Expected at m/z = 129.

Key Fragment: Loss of the hydroxyl group or formaldehyde, leading to a prominent

fragment at m/z = 98 ([M-CH₂OH]⁺) or m/z = 99 ([M-CH₂O]⁺), corresponding to the 5-

methylthiazolyl cation.

Synthesis and Methodology
While no standardized, published protocol for 5-Methyl-2-thiazolemethanol is readily

available, its synthesis can be approached through established organometallic or reduction

pathways starting from 5-methylthiazole. The most plausible route involves the functionalization

of the C2 position.

Proposed Synthetic Route: Lithiation and Electrophilic
Quench
The proton at the C2 position of a thiazole ring is significantly more acidic than other ring

protons, allowing for selective deprotonation with a strong base followed by reaction with an

electrophile.
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Workflow:

Deprotonation: 5-methylthiazole is dissolved in an anhydrous aprotic solvent (e.g., THF,

diethyl ether) and cooled to a low temperature (-78 °C). A strong organolithium base,

typically n-butyllithium (n-BuLi), is added dropwise to generate the 2-lithio-5-methylthiazole

intermediate.

Electrophilic Quench: Anhydrous formaldehyde gas or a paraformaldehyde slurry is

introduced to the reaction mixture. The nucleophilic lithiated intermediate attacks the

electrophilic carbonyl carbon.

Aqueous Workup: The reaction is quenched with a mild acid (e.g., saturated ammonium

chloride solution) to neutralize the base and protonate the resulting alkoxide, yielding the

final product, 5-Methyl-2-thiazolemethanol.

Purification: The product is extracted from the aqueous layer using an organic solvent (e.g.,

ethyl acetate), dried, and purified, typically via silica gel column chromatography.
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Starting Materials

Reaction Sequence

Workup & Purification

5-Methylthiazole

Step 1: Lithiation
Anhydrous THF, -78 °C

n-Butyllithium (n-BuLi) Formaldehyde (CH₂O)

Step 2: Electrophilic Quench
-78 °C to RT

Intermediate:
2-Lithio-5-methylthiazole

Forms

Step 3: Aqueous Quench
(NH₄Cl solution)

Yields crude product

Step 4: Extraction & Chromatography

Final Product:
5-Methyl-2-thiazolemethanol

Purifies to

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Methyl-2-thiazolemethanol.
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Applications and Biological Relevance
Due to the scarcity of specific research, the applications of 5-Methyl-2-thiazolemethanol are

not well-defined. However, the thiazole moiety is a recognized pharmacophore present in many

biologically active compounds and approved drugs, including Vitamin B1 (Thiamine), the anti-

HIV drug Ritonavir, and various anti-inflammatory agents.[5]

Potential areas for future investigation include:

Drug Discovery: As a novel building block for creating libraries of thiazole-containing

compounds for screening against various biological targets.

Flavor and Fragrance: While its isomer is well-known for meaty and nutty notes, the

organoleptic properties of 5-Methyl-2-thiazolemethanol have not been described.[6] Its

unique structure may yield a different and potentially valuable sensory profile.

Materials Science: Thiazole derivatives have been used to create functionalized composite

materials, such as for the selective adsorption of metal ions.[5]

Safety and Handling
No specific Material Safety Data Sheet (MSDS) exists for 5-Methyl-2-thiazolemethanol.
Standard laboratory precautions for handling novel chemical intermediates should be followed.

Based on analogous structures like 5-thiazolylmethanol, the compound should be considered a

potential irritant, particularly to the eyes.

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated area or chemical fume hood. Avoid inhalation of vapors

and direct contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place, potentially under an inert

atmosphere to prevent oxidation.

Conclusion
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5-Methyl-2-thiazolemethanol is a structurally precise but scientifically obscure member of the

thiazole family. This guide establishes its fundamental chemical identity and distinguishes it

from its far more common isomer, 4-Methyl-5-thiazoleethanol. While experimental data remains

sparse, this document provides a robust theoretical framework for its properties and a

plausible, detailed pathway for its chemical synthesis. For researchers in medicinal chemistry

and materials science, 5-Methyl-2-thiazolemethanol represents an unexplored building block

with potential for novel applications, warranting further investigation to fully characterize its

physical and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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